Cas no 103360-29-8 (2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-)
103360-29-8 structure
Product Name:2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-
CAS No:103360-29-8
MF:C14H17IN4O
MW:384.215454816818
CID:168286
PubChem ID:190494
Update Time:2025-04-19
2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-
- 5-[(3-iodo-4-propan-2-yloxyphenyl)methyl]pyrimidine-2,4-diamine
- 103360-29-8
- 2,4-Pyrimidinediamine, 5-((3-iodo-4-(1-methylethoxy)phenyl)methyl)-
- DTXSID50145798
-
- Inchi: 1S/C14H17IN4O/c1-8(2)20-12-4-3-9(6-11(12)15)5-10-7-18-14(17)19-13(10)16/h3-4,6-8H,5H2,1-2H3,(H4,16,17,18,19)
- InChI Key: MTBUPLWWNRXKTB-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1OC(C)C)CC1=CN=C(N)N=C1N
Computed Properties
- Exact Mass: 384.04441
- Monoisotopic Mass: 384.04471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 87.05
2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
103360-29-8 (2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-) Related Products
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